(3S)-3-amino-3-(4-bromophenyl)propanamide

• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol
• IUPAC Name: (3S)-3-amino-3-(4-bromophenyl)propanamide
• InChI: InChI=1S/C9H11BrN2O/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m0/s1
• InChI Key: VAAGTSXUGPMGCF-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@H](CC(=O)N)N)Br
• Canonical SMILES: C1=CC(=CC=C1C(CC(=O)N)N)Br

Description

(3S)-3-Amino-3-(4-bromophenyl)propanamide is a chiral propanamide derivative featuring a 4-bromophenyl substituent at the β-position of the amino-propanamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-amino-3-(4-bromophenyl)propanamide typically involves the following steps:

Starting Material: The synthesis begins with the selection of appropriate starting materials, such as 4-bromobenzaldehyde and a chiral amine.

Formation of Intermediate: The starting materials undergo a series of reactions, including condensation and reduction, to form an intermediate compound.

Amidation: The intermediate is then subjected to amidation reactions to introduce the amide functional group, resulting in the formation of (3S)-3-amino-3-(4-bromophenyl)propanamide.

Industrial Production Methods

Industrial production of (3S)-3-amino-3-(4-bromophenyl)propanamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure Control: Maintaining optimal temperature and pressure conditions to favor the desired reactions.

Purification: Employing purification techniques such as crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-amino-3-(4-bromophenyl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reducing Agents: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Solvents: Reactions are typically carried out in solvents like ethanol, methanol, or dichloromethane.

Major Products Formed

Oxidation Products: Oxidation can lead to the formation of carboxylic acids or ketones.

Reduction Products: Reduction can yield amines or alcohols.

Substitution Products: Substitution reactions can produce a variety of derivatives depending on the substituent introduced.

Scientific Research Applications

(3S)-3-amino-3-(4-bromophenyl)propanamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3S)-3-amino-3-(4-bromophenyl)propanamide involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Halogen-Substituted Analogs

(3S)-3-Amino-3-(4-chlorophenyl)propanamide

• Structural Difference : Chlorine replaces bromine on the phenyl ring.
• Key Data: Property (3S)-3-Amino-3-(4-bromophenyl)propanamide (3S)-3-Amino-3-(4-chlorophenyl)propanamide Molecular Formula C₉H₁₁BrN₂O C₉H₁₁ClN₂O Molecular Weight Not explicitly stated (est. ~242–258 g/mol) 198.65 g/mol CAS Number Not provided 1308301-15-6 Storage Conditions Not provided 4°C
• Implications : The chloro analog’s lower molecular weight and smaller halogen may enhance solubility but reduce steric and electronic effects compared to bromine.

3-[5,7-Difluoro-2-(4-fluorophenyl)-1H-indol-3-yl]-N-[(3S,4R)-4-hydroxy-2-oxopyrrolidin-3-yl]propanamide

• Structural Difference: Fluorinated indole and pyrrolidinone groups replace the bromophenyl and amino-propanamide backbone.
• Key Data : Acts as an APOL1 inhibitor, highlighting how fluorination and heterocyclic moieties enhance target specificity .
• Implications : Fluorine’s electronegativity and indole’s planar structure may improve binding affinity to proteins compared to bromophenyl derivatives.

Functional Group Modifications

N-(4-Bromophenyl)-3,3-bis(ethylthio)propanamide

• Structural Difference: Ethylthio groups replace the amino and amide functionalities.
• Key Data : Characterized by CNMR spectroscopy (), demonstrating how thioether groups alter electronic environments and reactivity.
• Implications: Thioether substitution may increase lipophilicity but reduce hydrogen-bonding capacity compared to amino-propanamides.

3-(4-Bromophenyl)-3-(4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)-N-[(S)-1-phenylethyl]propanamide

• Structural Difference: A pyrimidinone ring and phenylethyl group are added.
• Key Data :
  • Crystal system: Triclinic, P1 .
  • Unit cell parameters: a = 7.147 Å, b = 12.501 Å, c = 13.094 Å .

Heterocyclic Analogs

3-Amino-3-[5-(4-bromophenyl)furan-2-yl]propanamide

• Structural Difference : A furan ring replaces the phenyl group.
• Key Data: Property (3S)-3-Amino-3-(4-bromophenyl)propanamide 3-Amino-3-[5-(4-bromophenyl)furan-2-yl]propanamide CAS Number Not provided 771522-77-1 Safety Profile Not provided Requires GHS-compliant handling
• Implications : The furan’s oxygen atom may increase polarity but reduce aromatic stability compared to phenyl derivatives.

Biological Activity

(3S)-3-amino-3-(4-bromophenyl)propanamide is a compound of increasing interest in the fields of medicinal chemistry and pharmacology due to its unique structural characteristics and potential biological activities. This article explores the compound's biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of (3S)-3-amino-3-(4-bromophenyl)propanamide is C₉H₁₁BrN₂O, featuring a bromine atom substituted on the phenyl ring. This substitution may influence its interactions with biological targets, enhancing its pharmacological properties. The compound is typically characterized as a white solid with a melting point around 228-229°C .

The biological activity of (3S)-3-amino-3-(4-bromophenyl)propanamide is primarily attributed to its ability to interact with various biological macromolecules, including proteins and nucleic acids. The amino group can form hydrogen bonds, while the bromophenyl group may engage in hydrophobic interactions, modulating the activity of enzymes and receptors.

Potential Interactions:

• Enzyme Modulation : The compound may influence enzyme activity through competitive inhibition or allosteric modulation.
• Receptor Binding : Its structure suggests potential binding to specific receptors, which could lead to downstream signaling effects.

Antimicrobial Activity

One area of significant research focus has been the antimicrobial properties of (3S)-3-amino-3-(4-bromophenyl)propanamide. Preliminary studies indicate that compounds with similar structures exhibit varying degrees of antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli. For instance, compounds derived from similar scaffolds have shown minimum inhibitory concentrations (MICs) comparable to standard antibiotics like ampicillin .

Compound	Target Bacteria	MIC (µg/mL)
(3S)-3-amino-3-(4-bromophenyl)propanamide	Staphylococcus aureus	100
Similar Derivative A	E. coli	50
Similar Derivative B	S. aureus	200

Cytotoxicity and Selectivity

In cytotoxicity assays, compounds structurally related to (3S)-3-amino-3-(4-bromophenyl)propanamide have demonstrated selective toxicity profiles. For example, certain derivatives have shown high selectivity indices in HepG2 cell lines, indicating potential therapeutic applications with reduced side effects .

Case Studies

• Study on Antimicrobial Efficacy : A study evaluated the antimicrobial efficacy of various derivatives of bromophenyl propanamides against clinical isolates. The results indicated that specific substitutions on the phenyl ring significantly enhanced antimicrobial potency compared to traditional agents.
• Mechanistic Insights : Another investigation utilized RNA interference techniques to explore the mode of action for related compounds. It was found that these compounds could disrupt essential cellular pathways in pathogens like Leishmania, providing insights into their potential as anti-parasitic agents.